Cas no 2229672-10-8 (4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine)

• Product Name: 4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine
• CAS No: 2229672-10-8
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6259589
• PubChem ID: 165630132
• Update Time: 2025-05-20

4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine
• EN300-1949867
• 4-[4-methoxy-2-(trifluoromethyl)phenyl]but-3-en-2-amine
• 2229672-10-8

• Inchi： 1S/C12H14F3NO/c1-8(16)3-4-9-5-6-10(17-2)7-11(9)12(13,14)15/h3-8H,16H2,1-2H3/b4-3+
• InChI Key： JIVWSAHNBXKONM-ONEGZZNKSA-N
• SMILES： FC(C1C=C(C=CC=1/C=C/C(C)N)OC)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine

Comprehensive Overview of 4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229672-10-8)

The compound 4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229672-10-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a methoxy group and a trifluoromethyl substituent, this compound exhibits distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its amine functionality and aryl-alkene backbone can serve as key building blocks for bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine has surged, driven by their enhanced metabolic stability and lipophilicity in medicinal chemistry. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules play a pivotal role. The trifluoromethyl group is especially noteworthy, as it is frequently explored in the context of enzyme inhibition and receptor modulation, addressing common queries like "how do fluorinated compounds improve drug efficacy?"

From a synthetic perspective, the but-3-en-2-amine moiety in this compound offers versatility for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening in drug development, a topic frequently searched in AI-driven research platforms. Additionally, the methoxy group contributes to the compound's solubility and pharmacokinetic profile, which are critical factors in ADME (Absorption, Distribution, Metabolism, and Excretion) studies—a hot topic in pharmaceutical forums.

The compound's CAS No. 2229672-10-8 is often referenced in patent literature and academic journals, highlighting its relevance in intellectual property and innovation-driven research. Its structural complexity also makes it a subject of interest for computational chemists employing molecular docking and quantum mechanical calculations to predict its interactions with biological targets. These methodologies are increasingly popular among researchers seeking to optimize lead compounds for therapeutic applications.

Beyond pharmaceuticals, 4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine has potential applications in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-withdrawing groups make it a candidate for OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices, aligning with the global push for sustainable technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

In summary, 4-4-methoxy-2-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229672-10-8) represents a compelling case study in modern chemical research. Its multifaceted utility—from drug design to renewable energy—reflects the evolving priorities of scientific inquiry. As the scientific community continues to explore its properties, this compound is poised to remain at the forefront of innovation and discovery.